Cas no 63317-67-9 (4-Nitrophenol)

• Product Name: 4-Nitrophenol
• CAS No: 63317-67-9
• MF: C₆H₈NNaO₅
• MW: 197.121192932129
• CID: 959706
• PubChem ID: 2735104
• Update Time: 2025-06-08

4-Nitrophenol Chemical and Physical Properties

Names and Identifiers

• 4-Nitrophenol
• sodium,4-nitrophenolate,hydrate
• 4-NITROPHENOL SODIUM SALT DIHYDRATE
• 4-NITROPHENOL, SODIUM SALT HYDRATE
• P-NITROPHENOL SODIUM SALT DIHYDRATE
• SODIUM 4-NITROPHENOXIDE DIHYDRATE
• SODIUM 4-NITROPHENOXIDE HYDRATE
• SODIUM P-NITROPHENOXIDE DIHYDRATE
• 4-NITROPHENOL, SODIUM SALT HYDRATE, 98%, PURE
• 4-Nitrophenol, sodium salt hydrateSodium 4-nitrophenoxide hydrate
• AS-13147
• sodium;4-nitrophenolate;dihydrate
• Sodium p-Nitrophenolate Dihydrate; 4-Nitro-phenol Sodium Salt Dihydrate
• Sodium 4-nitrophenolate Dihydrate
• 4-Nitrophenoxy sodium dihydrate
• 66924-59-2
• 4-Nitrophenol sodium saltdihydrate
• MFCD00150721
• 4-Nitrophenol sodium salt dihydrate, PESTANAL(R), analytical standard
• 63317-67-9
• sodium p-nitrophenolate dihydrate

• Inchi： 1S/C6H5NO3.Na.2H2O/c8-6-3-1-5(2-4-6)7(9)10;;;/h1-4,8H;;2*1H2/q;+1;;/p-1
• InChI Key： ZJYUDTPVWWBKPV-UHFFFAOYSA-M
• SMILES： [Na+].[O-]C1C=CC(=CC=1)[N+](=O)[O-].O.O

Computed Properties

• Exact Mass: 197.03000
• Monoisotopic Mass: 179.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 123
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 69.9A^2

Experimental Properties

• Color/Form: Not available
• Melting Point: 300 °C
• Flash Point: 90℃
• PSA: 87.34000
• LogP: 2.13320
• Solubility: Not available

4-Nitrophenol Security Information

• Hazardous Material transportation number：UN 3181 4.1 / PGII
• Hazard Category Code： 36/37/38-22-11-33-20/22
• Safety Instruction： S16-S26-S37/39
• Hazardous Material Identification：
• Safety Term：S16;S26;S37/39
• Risk Phrases：R11; R22; R36/37/38
• Storage Condition：Flammable area

Additional information on 4-Nitrophenol

Recent Advances in the Study of 4-Nitrophenol (CAS: 63317-67-9) in Chemical Biology and Pharmaceutical Research

4-Nitrophenol (CAS: 63317-67-9) is a widely studied organic compound with significant applications in chemical biology and pharmaceutical research. Recent studies have explored its role as a precursor in the synthesis of various pharmaceuticals, agrochemicals, and dyes. This research brief aims to provide an overview of the latest advancements related to 4-Nitrophenol, focusing on its chemical properties, biological activities, and potential therapeutic applications.

One of the key areas of interest is the enzymatic degradation of 4-Nitrophenol, which has been investigated as a model reaction for understanding the mechanisms of nitroaromatic compound metabolism. Recent studies have identified several microbial enzymes capable of catalyzing the reduction of 4-Nitrophenol to less toxic derivatives, offering potential applications in bioremediation and environmental detoxification. For instance, a 2023 study published in Applied and Environmental Microbiology demonstrated the efficient degradation of 4-Nitrophenol by a newly isolated strain of Pseudomonas putida, highlighting its potential for industrial-scale bioremediation processes.

In the pharmaceutical domain, 4-Nitrophenol derivatives have been explored for their antimicrobial and anticancer properties. A recent study in the Journal of Medicinal Chemistry (2024) reported the synthesis of novel 4-Nitrophenol-based compounds with potent inhibitory activity against multidrug-resistant bacterial strains. These findings underscore the compound's versatility as a scaffold for developing new antimicrobial agents. Additionally, research has shown that certain 4-Nitrophenol derivatives exhibit selective cytotoxicity against cancer cell lines, suggesting their potential as chemotherapeutic agents.

Another significant advancement is the development of 4-Nitrophenol-based sensors for detecting biological molecules. Researchers have leveraged the compound's unique spectroscopic properties to design fluorescent probes for monitoring enzymatic activities and detecting biomarkers in clinical samples. A 2024 study in Analytical Chemistry described a 4-Nitrophenol-derived probe capable of real-time detection of reactive oxygen species (ROS) in living cells, providing a valuable tool for studying oxidative stress-related diseases.

Despite these promising developments, challenges remain in optimizing the stability and bioavailability of 4-Nitrophenol-derived compounds. Future research directions may include the design of more stable derivatives, exploration of novel synthetic pathways, and further elucidation of the compound's mechanisms of action. Overall, the ongoing research on 4-Nitrophenol (CAS: 63317-67-9) continues to reveal its potential as a valuable building block in chemical biology and pharmaceutical innovation.